Cas no 1630906-62-5 (cis-4-(aminomethyl)oxolan-3-ol)

• Product Name: cis-4-(aminomethyl)oxolan-3-ol
• CAS No: 1630906-62-5
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD28166330
• CID: 2094523
• PubChem ID: 91825925
• Update Time: 2025-06-08

cis-4-(aminomethyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-rel-4-(Aminomethyl)tetrahydrofuran-3-ol
• cis-4-(aminomethyl)oxolan-3-ol
• AS-52232
• EN300-365899
• cis-4-(Aminomethyl)tetrahydro-3-furanol
• P14613
• AKOS025289828
• 1630906-62-5
• rac-(3R,4R)-4-(aminomethyl)oxolan-3-ol
• CS-0049693
• (3R,4R)-4-(AMINOMETHYL)OXOLAN-3-OL
• 3-Furanol, 4-(aminomethyl)tetrahydro-, (3R,4R)-rel-
• MFCD28166330

• MDL： MFCD28166330
• Inchi： 1S/C5H11NO2/c6-1-4-2-8-3-5(4)7/h4-5,7H,1-3,6H2/t4-,5+/m1/s1
• InChI Key： MUTHVSUAOIYRHX-UHNVWZDZSA-N
• SMILES： O1C[C@@H]([C@H](CN)C1)O

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.5Ų

Additional information on cis-4-(aminomethyl)oxolan-3-ol

Professional Introduction to Compound with CAS No. 1630906-62-5 and Product Name: cis-4-(aminomethyl)oxolan-3-ol

The compound identified by the CAS number 1630906-62-5 and the product name cis-4-(aminomethyl)oxolan-3-ol represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and synthetic methodologies. The presence of both an amine and an oxolane ring in its molecular structure makes it a versatile intermediate for various chemical transformations, particularly in the synthesis of complex organic molecules.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The oxolane ring, a five-membered heterocycle containing one oxygen atom, is known for its stability and flexibility, which allows for diverse functionalization strategies. In the case of cis-4-(aminomethyl)oxolan-3-ol, the amine substituent at the 4-position provides a nucleophilic site that can be utilized for further derivatization, while the hydroxyl group at the 3-position offers additional reactivity. This dual functionality makes the compound a valuable building block for constructing more intricate molecular architectures.

The synthesis of cis-4-(aminomethyl)oxolan-3-ol involves careful consideration of stereochemistry to ensure the retention of the desired geometric configuration. The cis configuration refers to the spatial arrangement of substituents around a double bond or ring system, which is crucial for maintaining biological activity. Current research in synthetic organic chemistry has focused on developing efficient and scalable methods for producing chiral compounds like this one. Techniques such as asymmetric hydrogenation and enzymatic resolutions have been explored to achieve high enantiomeric purity, which is essential for pharmaceutical applications.

In the realm of drug discovery, cis-4-(aminomethyl)oxolan-3-ol has shown promise as a precursor for various pharmacophores. The oxolane ring is frequently encountered in natural products and bioactive molecules, contributing to their biological efficacy. For instance, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory properties. The amine group can be further functionalized into amides, ureas, or other pharmacologically relevant moieties, expanding its utility in medicinal chemistry.

One of the most compelling aspects of cis-4-(aminomethyl)oxolan-3-ol is its role in facilitating cross-coupling reactions, which are fundamental to modern synthetic strategies. The amine functionality serves as an excellent nucleophile in reactions such as Buchwald-Hartwig amination and Suzuki-Miyaura coupling, allowing for the introduction of aryl or vinyl groups into the molecule. These transformations are pivotal in constructing complex drug molecules with tailored biological activities. Additionally, the oxolane ring can undergo epoxide ring-opening reactions, providing another avenue for diversifying the molecular structure.

The application of computational chemistry has further enhanced our understanding of cis-4-(aminomethyl)oxolan-3-ol's reactivity and potential uses. Molecular modeling studies have been employed to predict how this compound interacts with biological targets, such as enzymes or receptors. These simulations help in designing analogs with improved binding affinities and selectivity. Moreover, computational approaches have been used to optimize synthetic routes, reducing experimental trial-and-error and improving yield efficiency.

Recent publications have demonstrated innovative uses of cis-4-(aminomethyl)oxolan-3-ol in catalysis and material science. For example, it has been employed as a ligand or intermediate in transition metal-catalyzed reactions, where its steric and electronic properties contribute to catalytic efficiency. Beyond pharmaceuticals, this compound has found applications in polymer chemistry, where it serves as a monomer or cross-linking agent to create novel materials with specific properties.

The environmental impact of synthesizing cis-4-(aminomethyl)oxolan-3-ol is also an area of growing interest. Green chemistry principles have guided efforts to develop more sustainable synthetic methodologies, such as using biodegradable solvents or catalytic systems that minimize waste generation. These approaches align with global efforts to reduce the ecological footprint of chemical manufacturing while maintaining high standards of quality and efficiency.

In conclusion, cis-4-(aminomethyl)oxolan-3-ol (CAS No. 1630906-62-5) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for drug development and synthetic chemistry. As research continues to uncover new applications for this molecule, its importance is likely to grow further within both academic and industrial settings.